N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide

• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H19N3O5S/c1-29-18-8-5-9-19(30-2)20(18)21(28)26-23(32)24-13-10-11-14(16(27)12-13)22-25-15-6-3-4-7-17(15)31-22/h3-12,25H,1-2H3,(H2,24,26,28,32)/b22-14+
• InChI Key: KPPAYKDRXLGHKI-HYARGMPZSA-N
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=CC(=O)/C(=C/3\NC4=CC=CC=C4O3)/C=C2
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=CC(=O)C(=C3NC4=CC=CC=C4O3)C=C2

Description

N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide is not fully understood. However, it has been suggested that the compound may exert its effects through the inhibition of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide in lab experiments is its potential as a multi-functional compound with applications in various fields. However, one limitation is the lack of information on its toxicity and safety profile.

Future Directions

Future research on N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide could focus on determining its toxicity and safety profile, as well as its potential as a therapeutic agent for various diseases. Further studies could also investigate its potential as a fluorescent probe for detecting heavy metals in environmental samples. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of N-[[(4E)-4-(3H-1,3-benzoxazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]-2,6-dimethoxybenzamide involves the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-amino-2-oxocyclohex-1-enecarbothioamide and 2-amino-3-hydroxybenzaldehyde in the presence of a base to yield the final product.

Scientific Research Applications

The compound has shown potential applications in various fields of scientific research. In medicine, it has been studied for its potential use as an anti-inflammatory and anti-cancer agent. In agriculture, it has been investigated for its potential as a pesticide and herbicide. In environmental science, it has been studied for its potential use in water treatment and as a fluorescent probe for detecting heavy metals.